Cas no 1319196-80-9 (4-benzyl-2-ethylmorpholine)

• Product Name: 4-benzyl-2-ethylmorpholine
• CAS No: 1319196-80-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2123953
• PubChem ID: 23381432
• Update Time: 2025-04-21

4-benzyl-2-ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-ethylmorpholine
• DA-12374
• SCHEMBL2228313
• QZLXZHZAMJLXIG-UHFFFAOYSA-N
• 1319196-80-9

• Inchi： 1S/C13H19NO/c1-2-13-11-14(8-9-15-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： QZLXZHZAMJLXIG-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CC

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 2.23530